Cas no 86711-84-4 (Butanoic acid, 2-bromo-, octyl ester)

• Product Name: Butanoic acid, 2-bromo-, octyl ester
• CAS No: 86711-84-4
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 660834
• PubChem ID: 527520
• Update Time: 2025-04-19

Butanoic acid, 2-bromo-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-, octyl ester
• octyl 2-bromobutanoate
• GYJWHDFXRDXRGT-UHFFFAOYSA-N
• 86711-84-4
• DTXSID20335826
• SCHEMBL22091799

• Inchi： 1S/C12H23BrO2/c1-3-5-6-7-8-9-10-15-12(14)11(13)4-2/h11H,3-10H2,1-2H3
• InChI Key： GYJWHDFXRDXRGT-UHFFFAOYSA-N
• SMILES： BrC(CC)C(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 278.08814g/mol
• Monoisotopic Mass: 278.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų